Cas no 627-21-4 (2-Pentyne)

2-Pentyne structure
2-Pentyne structure
Product Name:2-Pentyne
CAS No:627-21-4
MF:C5H8
MW:68.1170215606689
MDL:MFCD00009380
CID:82818
PubChem ID:87574789
Update Time:2025-04-18

2-Pentyne Chemical and Physical Properties

Names and Identifiers

    • pent-2-yne
    • 2-Pentyne
    • 1-Ethyl-2-methylacetylene
    • Ethylmethylacetylene
    • trans 2-pentyne
    • EINECS 210-989-2
    • NKTDTMONXHODTI-UHFFFAOYSA-N
    • UNII-57NG6HKI9D
    • AKOS015841148
    • METHYL ETHYL ACETYLENE
    • 57NG6HKI9D
    • P0628
    • NS00035145
    • InChI=1/C5H8/c1-3-5-4-2/h3H2,1-2H
    • C2H5C.$.CCH3
    • 2-Pentyne, 98%
    • FT-0613269
    • MFCD00009380
    • Q10844269
    • DTXSID80211758
    • 627-21-4
    • D91988
    • DTXCID10134249
    • DB-054262
    • Pent2yne
    • MDL： MFCD00009380
    • Inchi： 1S/C5H8/c1-3-5-4-2/h3H2,1-2H3
    • InChI Key： NKTDTMONXHODTI-UHFFFAOYSA-N
    • SMILES： C(C#CC)C
    • BRN： 1696938

Computed Properties

  • Exact Mass: 68.06260
  • Monoisotopic Mass: 68.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 58.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.71 g/mL at 25 °C(lit.)
  • Melting Point: −109 °C (lit.)
  • Boiling Point: 56°C
  • Flash Point: Fahrenheit: -23.8 ° f
    Celsius: -31 ° c
  • Refractive Index: n20/D 1.404(lit.)
  • PSA: 0.00000
  • LogP: 1.41970
  • Solubility: Insoluble in water.
  • Vapor Pressure: 393 mmHg ( 37.7 °C)

2-Pentyne Security Information

  • Symbol: GHS02 GHS07 GHS08
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H225-H315-H319-H335
  • Warning Statement： P210-P261-P305 + P351 + P338
  • Hazardous Material transportation number：UN 3295 3/PG 2
  • WGK Germany：3
  • Hazard Category Code： 11-36/37/38
  • Safety Instruction： S16; S26; S36/37/39
  • FLUKA BRAND F CODES：10-23
  • Hazardous Material Identification： F Xi
  • Storage Condition：Store at 4°C,-4At ℃Store…Better
  • HazardClass：3
  • PackingGroup：II
  • Explosive Limit：1.2-8.8%(V)
  • Safety Term：3
  • Packing Group：II
  • Risk Phrases：R11

2-Pentyne Pricemore >>

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2-Pentyne Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:627-21-4)2-Pentyne
Order Number:A1206449
Stock Status:in Stock
Quantity:25ml
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):182.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:627-21-4)2-Pentyne
A1206449
Purity:99%
Quantity:25ml
Price ($):182.0
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